Cas no 103616-91-7 (Benzenepropanol, b-amino-2-chloro-, (S)-)

• Product Name: Benzenepropanol, b-amino-2-chloro-, (S)-
• CAS No: 103616-91-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD17214630
• CID: 1138097
• PubChem ID: 28804588
• Update Time: 2025-09-26

Benzenepropanol, b-amino-2-chloro-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, b-amino-2-chloro-, (S)-
• (S)-beta-Amino-2-chlorobenzenepropanol
• b-(2-chlorophenyl)alaninol
• SCHEMBL3128931
• AKOS015891088
• (betaS)-beta-Amino-2-chlorobenzenepropanol
• N11304
• (S)-b-Amino-2-chlorobenzenepropanol
• 103616-91-7
• DTXSID101290164
• (2S)-2-AMINO-3-(2-CHLOROPHENYL)PROPAN-1-OL
• (S)-2-amino-3-(2-chlorophenyl)propan-1-ol
• MFCD17214630

• MDL： MFCD17214630
• Inchi： 1S/C9H12ClNO/c10-9-4-2-1-3-7(9)5-8(11)6-12/h1-4,8,12H,5-6,11H2/t8-/m0/s1
• InChI Key： BTYIMXKEQJVRSF-QMMMGPOBSA-N
• SMILES： ClC1C=CC=CC=1C[C@@H](CO)N

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives